3-Amino-1-(m-fluorophenyl)-4-methyl-2-pyrazoline
Cat. No. B8557586
M. Wt: 193.22 g/mol
InChI Key: PQVMISYUIYPKPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04451479
Procedure details
A 1.38 g. amount of sodium metal is dissolved in 150 ml. of absolute ethanol, then 8.1 g. of m-fluorophenylhydrazine hydrochloride is added followed by 3.9 g. of methacrylonitrile. The reaction mixture is refluxed for 5 hours, then is evaporated to dryness in vacuo. Water is added to give a dark semi-solid precipitate. The aqueous is decanted then more water is added and the solid is collected by filtration. The solid is dissolved in dichloromethane and the solution is passed through a short column of a hydrous magnesium silicate. The effluent is evaporated to give an oil. The oil is dissolved in hexane, treated with activated charcoal and filtered and evaporated to give a solid. The solid is recrystallized from hexane to give 0.65 g. of the desired product as light orange prisms, m.p. 78°-80° C.
Name
m-fluorophenylhydrazine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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[Na].Cl.[F:3][C:4]1[CH:5]=[C:6]([NH:10][NH2:11])[CH:7]=[CH:8][CH:9]=1.[C:12](#[N:16])[C:13]([CH3:15])=[CH2:14].C>CCCCCC.C(O)C>[NH2:16][C:12]1[CH:13]([CH3:15])[CH2:14][N:10]([C:6]2[CH:7]=[CH:8][CH:9]=[C:4]([F:3])[CH:5]=2)[N:11]=1 |f:1.2,^1:0|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Na]
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Step Two
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Name
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m-fluorophenylhydrazine hydrochloride
|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
Cl.FC=1C=C(C=CC1)NN
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C(C(=C)C)#N
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Step Four
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Name
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
C
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Step Five
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Name
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
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CCCCCC
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Step Six
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
|
Type
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TEMPERATURE
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Details
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The reaction mixture is refluxed for 5 hours
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Duration
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5 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
is evaporated to dryness in vacuo
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ADDITION
|
Type
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ADDITION
|
|
Details
|
Water is added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to give a dark semi-solid precipitate
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The aqueous is decanted
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ADDITION
|
Type
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ADDITION
|
|
Details
|
more water is added
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
the solid is collected by filtration
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DISSOLUTION
|
Type
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DISSOLUTION
|
|
Details
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The solid is dissolved in dichloromethane
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The effluent is evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give an oil
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FILTRATION
|
Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to give a solid
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solid is recrystallized from hexane
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CUSTOM
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Type
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CUSTOM
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|
Details
|
to give 0.65 g
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
NC1=NN(CC1C)C1=CC(=CC=C1)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
